Cas no 61579-87-1 (Cyclopentanone, 2-(1H-indol-3-ylcarbonyl)-4,4-dimethyl-)

• Product Name: Cyclopentanone, 2-(1H-indol-3-ylcarbonyl)-4,4-dimethyl-
• CAS No: 61579-87-1
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 474092
• PubChem ID: 12307425
• Update Time: 2025-04-19

Cyclopentanone, 2-(1H-indol-3-ylcarbonyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(1H-indol-3-ylcarbonyl)-4,4-dimethyl-
• 2-(1H-indole-3-carbonyl)-4,4-dimethylcyclopentan-1-one
• 2-(1H-Indole-3-carbonyl)-4,4-dimethylcyclopentanone
• DTXSID80486924
• 61579-87-1

• Inchi： 1S/C16H17NO2/c1-16(2)7-11(14(18)8-16)15(19)12-9-17-13-6-4-3-5-10(12)13/h3-6,9,11,17H,7-8H2,1-2H3
• InChI Key： ZFEJMQNPGOMCDV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CC1C(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.93